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Compound of Interest

Compound Name: Tenapanor

Cat. No.: B611283 Get Quote

Essential Safety and Handling Guide for
Tenapanor
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Tenapanor. Adherence to these procedures is vital

for ensuring a safe laboratory environment and minimizing exposure risks.

Hazard Identification
Tenapanor presents several health hazards that necessitate careful handling and the use of

appropriate personal protective equipment.
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Hazard Classification Description GHS Pictogram

Specific Target Organ Toxicity

(Repeated Exposure)

May cause damage to the

gastrointestinal tract through

prolonged or repeated oral

exposure.[1]

GHS08 Health Hazard

Acute Toxicity (Oral) Harmful if swallowed.[2] GHS07 Exclamation Mark

Skin Corrosion/Irritation Causes skin irritation.[2] GHS07 Exclamation Mark

Serious Eye Damage/Eye

Irritation

Causes serious eye irritation.

[2]
GHS07 Exclamation Mark

Specific Target Organ Toxicity

(Single Exposure)

May cause respiratory

irritation.[2]
GHS07 Exclamation Mark

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Tenapanor to
prevent exposure.

Protection Type Recommended Equipment Rationale

Eye and Face Protection
Tightly fitting safety goggles

with side-shields.[2][3][4]

Protects against splashes and

dust that can cause serious

eye irritation.

Skin Protection

Chemical-impermeable gloves

and impervious clothing such

as a lab coat.[2][3][4]

Prevents skin contact which

can cause irritation.[2]

Respiratory Protection

A suitable respirator should be

used. If exposure limits are

exceeded or irritation is

experienced, a full-face

respirator is recommended.[2]

[3][4]

Prevents inhalation of dust or

aerosols which may cause

respiratory irritation.[2]
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Operational Plan: Safe Handling Protocol
Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood.[4]

Ensure a safety shower and an eye wash station are readily accessible.[2][4]

Step-by-Step Handling Procedure:

Preparation: Before handling, ensure all required PPE is correctly worn. Prepare the work

area by covering surfaces with absorbent, disposable liners.

Weighing and Aliquoting: Conduct all weighing and aliquoting of solid Tenapanor within a

chemical fume hood or a ventilated balance enclosure to minimize dust inhalation.

Solution Preparation: When preparing solutions, add Tenapanor to the solvent slowly to

avoid splashing.

During Use: Keep containers tightly closed when not in use. Avoid any actions that could

generate dust or aerosols.[4]

After Handling: Wash hands and any exposed skin thoroughly with soap and water after

handling.[2][4] Do not eat, drink, or smoke in the laboratory area.[2][4]

Decontamination: Clean the work area and any equipment used with an appropriate solvent

(e.g., alcohol) to decontaminate surfaces.[4]

Tenapanor's Mechanism of Action
Tenapanor functions by inhibiting the sodium/hydrogen exchanger 3 (NHE3), which is located

on the apical surface of the small intestine and colon. This inhibition reduces the absorption of

sodium, leading to increased water secretion into the intestinal lumen.[5]

Caption: Diagram illustrating Tenapanor's inhibition of NHE3 and the resulting physiological

effect.

Emergency Procedures: Spill Management
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In the event of a Tenapanor spill, follow these procedures to ensure safety and proper cleanup.

Tenapanor Spill Occurs

Evacuate Immediate Area

Alert Supervisor and
Safety Officer

Don Appropriate PPE
(Gloves, Goggles, Respirator,

Lab Coat)

Contain Spill with
Absorbent Material

Clean Area with
Liquid-Binding Material

Decontaminate Surfaces
and Equipment with Alcohol

Dispose of Waste in
Sealed, Labeled Container

Document and Report Incident

Click to download full resolution via product page
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Caption: Workflow for responding to a Tenapanor spill.

Spill Cleanup Protocol:

Evacuate: Immediately evacuate non-essential personnel from the spill area.[4][6]

Ventilate: Ensure the area is well-ventilated.[4][6]

Personal Protection: Before re-entering the area, don the appropriate PPE, including gloves,

safety goggles, a lab coat, and a respirator.[6]

Containment: For liquid spills, absorb the solution with a liquid-binding material like diatomite

or universal binders.[4] For solid spills, carefully sweep or vacuum the material, avoiding dust

generation.

Decontamination: Decontaminate the spill area and any affected equipment by scrubbing

with alcohol.[4]

Collection and Disposal: Collect all contaminated materials into a sealed, labeled waste

container for proper disposal.

Disposal Plan
All Tenapanor waste, including unused material and contaminated items (e.g., gloves,

absorbent pads, containers), must be treated as hazardous waste.

Waste Collection: Collect all waste in clearly labeled, sealed containers.

Disposal Route: Dispose of the waste through an approved hazardous waste disposal

facility.[3]

Environmental Precaution: Do not allow Tenapanor or its waste to enter sewers, surface

water, or ground water.[1][4][6]

This document is intended as a guide and should be supplemented by a thorough review of the

manufacturer's Safety Data Sheet (SDS) and institutional safety protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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